Cas no 1261644-97-6 (3-Bromo-2'-iso-butylpropiophenone)

• Product Name: 3-Bromo-2'-iso-butylpropiophenone
• CAS No: 1261644-97-6
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 4938573
• Update Time: 2025-06-12

3-Bromo-2'-iso-butylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-iso-butylpropiophenone

• Inchi： 1S/C13H17BrO/c1-10(2)9-11-5-3-4-6-12(11)13(15)7-8-14/h3-6,10H,7-9H2,1-2H3
• InChI Key： YFKNOHHBOPIOGJ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=CC=1CC(C)C)=O

Computed Properties

• Exact Mass: 268.04628 g/mol
• Monoisotopic Mass: 268.04628 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1
• Molecular Weight: 269.18

Additional information on 3-Bromo-2'-iso-butylpropiophenone

Comprehensive Overview of 3-Bromo-2'-iso-butylpropiophenone (CAS No. 1261644-97-6): Properties, Applications, and Industry Insights

3-Bromo-2'-iso-butylpropiophenone (CAS No. 1261644-97-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This brominated propiophenone derivative features an iso-butyl substituent, which enhances its reactivity and utility in synthetic applications. Researchers and industry professionals frequently search for terms like "3-Bromo-2'-iso-butylpropiophenone synthesis", "CAS 1261644-97-6 applications", and "brominated ketone derivatives", reflecting its relevance in modern chemistry.

The compound's molecular structure, characterized by a bromine atom at the 3-position and an iso-butyl group at the 2'-position, makes it a versatile intermediate in organic synthesis. Its high purity and stability under controlled conditions have led to its use in the development of novel pharmaceutical intermediates and agrochemicals. Recent trends in green chemistry and sustainable synthesis have further driven interest in optimizing its production processes to minimize environmental impact.

In the pharmaceutical sector, 3-Bromo-2'-iso-butylpropiophenone is often explored for its potential role in drug discovery, particularly in the synthesis of bioactive molecules. Its ability to act as a building block for complex structures aligns with the growing demand for targeted therapies and precision medicine. Searches for "CAS 1261644-97-6 in drug development" and "brominated ketones in medicinal chemistry" highlight its interdisciplinary importance.

From an industrial perspective, the compound's scalable synthesis and compatibility with catalytic systems make it a valuable asset for fine chemical manufacturing. Innovations in flow chemistry and continuous processing have further streamlined its production, addressing challenges related to yield optimization and cost efficiency. These advancements resonate with industry queries such as "large-scale production of 3-Bromo-2'-iso-butylpropiophenone" and "CAS 1261644-97-6 suppliers".

Quality control and analytical characterization of 3-Bromo-2'-iso-butylpropiophenone are critical to ensure its suitability for high-end applications. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. This aligns with frequent searches for "CAS 1261644-97-6 analytical methods" and "quality standards for brominated ketones", underscoring the need for rigorous testing protocols.

Looking ahead, the compound's potential in material science and specialty chemicals is being actively investigated. Its incorporation into advanced polymers and functional materials could open new avenues for innovation, particularly in sectors like electronics and coatings. As research progresses, terms like "3-Bromo-2'-iso-butylpropiophenone in material design" and "emerging uses of CAS 1261644-97-6" are likely to gain traction.

In summary, 3-Bromo-2'-iso-butylpropiophenone (CAS No. 1261644-97-6) represents a compelling case study in the intersection of chemical innovation and industrial application. Its multifaceted utility, combined with evolving synthetic methodologies and market demands, positions it as a compound of enduring significance in the scientific community.